Cas no 25667-42-9 (Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene))

Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) structure
25667-42-9 structure
Product Name:Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene)
CAS No:25667-42-9
MF:C12H8Cl4N2
MW:322.017318725586
CID:257428
Update Time:2026-05-14

Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) Chemical and Physical Properties

Names and Identifiers

    • Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene)
    • 4,4'-Sulfonyldiphenol polymer, sru
    • P 203
    • Poly(oxy-p-phenylsulfonyl-p-phenylene)
    • Polyether sulfone
    • Polyether sulphone
    • 4,4’-Sulfonyldiphenolpolymer,sru
    • POLY(ETHER SULFONE)
    • POLY(P-PHENYLENE ETHER-SULFONE)
    • POLY(P-PHENYLENE ETHER-SULPHONE)
    • POLY(1,4-PHENYLENE ETHER-SULFONE)
    • p203
    • SMILES: O([*])C1C=CC(S(C2C=CC([*])=CC=2)(=O)=O)=CC=1 |$;*;;;;;;;;;;*;;;;;;$|

Computed Properties

  • Exact Mass: 232.01944

Experimental Properties

  • Color/Form: Light brown pelleted
  • Density: 1.37 g/mL at 25 °C(lit.)
  • Solubility: aniline, dimethylacetamide and pyridine: soluble
  • PSA: 43.37
  • Solubility: Soluble in aniline, dimethylacetamide and pyridine

Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • RTECS:TR4735000
  • Hazardous Material Identification: Xn
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